Cas no 140218-52-6 (Benzoic acid, 2-(acetyloxy)-, 5-(nitrooxy)pentyl ester)

• Product Name: Benzoic acid, 2-(acetyloxy)-, 5-(nitrooxy)pentyl ester
• CAS No: 140218-52-6
• MF: C₁₄H₁₇NO₇
• MW: 311.287284612656
• CID: 1286844
• Update Time: 2024-08-03

Benzoic acid, 2-(acetyloxy)-, 5-(nitrooxy)pentyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-, 5-(nitrooxy)pentyl ester

• Inchi： 1S/C14H17NO7/c1-11(16)22-13-8-4-3-7-12(13)14(17)20-9-5-2-6-10-21-15(18)19/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key： XURBPQKAHCNAOM-UHFFFAOYSA-N
• SMILES： C(OCCCCCO[N+]([O-])=O)(=O)C1=CC=CC=C1OC(C)=O

Computed Properties

• Exact Mass: 311.10051

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 415.8±25.0 °C(Predicted)
• PSA: 104.97